1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine

• IUPAC Name: 1-methyl-4-[[5-(3-nitrophenyl)furan-2-yl]methyl]piperazine
• InChI: InChI=1S/C16H19N3O3/c1-17-7-9-18(10-8-17)12-15-5-6-16(22-15)13-3-2-4-14(11-13)19(20)21/h2-6,11H,7-10,12H2,1H3
• InChI Key: AAKIEBZFPOJIQD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=C(O2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine, also known as MNF, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine is not fully understood. However, it is believed to act by modulating the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant anti-inflammatory and analgesic activities. It has also been found to exhibit antidepressant and anxiolytic effects. In addition, it has been found to modulate the levels of certain neurotransmitters in the brain, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine in lab experiments is its potent anti-inflammatory and analgesic activities. It has also been found to exhibit antidepressant and anxiolytic effects, making it a potential candidate for the treatment of various neuropsychiatric disorders. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine. One of the potential directions is to study its potential use as an anti-inflammatory and analgesic agent in the treatment of various inflammatory disorders. Another potential direction is to study its potential use as an antidepressant and anxiolytic agent in the treatment of various neuropsychiatric disorders. Further studies are also needed to determine the exact mechanism of action of this compound and to investigate its potential toxicity and side effects.

Synthesis Methods

The synthesis of 1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine involves the reaction of 1-methylpiperazine with 5-(3-nitrophenyl)-2-furaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, followed by reduction of the resulting Schiff base.

Scientific Research Applications

1-methyl-4-{[5-(3-nitrophenyl)-2-furyl]methyl}piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anti-inflammatory and analgesic activities. It has also been studied for its potential use as an antidepressant and anxiolytic agent.